
Application Note: 4-Feruloylquinic Acid as a
Standard for Metabolomics Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Feruloylquinic acid

Cat. No.: B1246497 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Feruloylquinic acid (4-FQA) is a naturally occurring phenolic compound belonging to the

class of hydroxycinnamic acids. It is an ester of ferulic acid and quinic acid.[1] Found in a

variety of plant-based foods and beverages, including coffee, fruits, and vegetables, 4-FQA is

of significant interest in metabolomics research due to its potential as a biomarker for dietary

intake and its association with various health benefits, including antioxidant and anti-

inflammatory properties.[2][3] Accurate and reliable quantification of 4-FQA in biological

matrices is crucial for understanding its absorption, metabolism, and physiological effects. This

document provides detailed application notes and protocols for the use of 4-Feruloylquinic
acid as a standard in metabolomics research, focusing on liquid chromatography-mass

spectrometry (LC-MS) and high-performance liquid chromatography with diode-array detection

(HPLC-DAD) techniques.

Physicochemical Properties and Handling

Proper handling and storage of the 4-FQA standard are critical for maintaining its integrity and

ensuring accurate quantification.
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Property Value Source

Synonyms 4-O-Feruloylquinic acid, 4-FQA -

CAS Number 2613-86-7 -

Molecular Formula C₁₇H₂₀O₉ -

Molecular Weight 368.34 g/mol -

Appearance White to off-white solid [4]

Solubility
Soluble in DMSO, Methanol,

Ethanol
[4]

Storage (Solid)
-20°C, sealed from moisture

and light
[4]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month

(sealed, protected from light)

[4]

Quantitative Data for Analytical Method Validation
The following tables summarize the typical quantitative parameters for the analysis of 4-
Feruloylquinic acid. These values are based on validated methods for the closely related

compound, ferulic acid, and serve as a strong reference for method development and

validation for 4-FQA.[5][6]

Table 1: HPLC-DAD Method Parameters
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Parameter Recommended Value Source

Column
C18 reverse-phase (e.g., 250

mm x 4.6 mm, 5 µm)
[5]

Mobile Phase

Methanol and water (pH 3.0

with acetic or formic acid)

gradient

[5]

Flow Rate 1.0 mL/min [5]

Detection Wavelength 320 nm [5]

Linearity Range 10.0 - 70.0 µg/mL (r² > 0.999) [5][6]

Limit of Detection (LOD) 0.334 µg/mL [5]

Limit of Quantification (LOQ) 1.012 µg/mL [5]

Accuracy (% Recovery) 99.02% - 100.73% [6]

Precision (% RSD) < 2.0% [6]

Table 2: LC-MS/MS Method Parameters

Parameter Recommended Value Source

Column
C18 reverse-phase (e.g., 50

mm x 2.1 mm, 1.8 µm)
[4]

Mobile Phase

Acetonitrile and water with

0.1% formic acid (gradient

elution)

[4]

Ionization Mode
Electrospray Ionization (ESI),

Negative Mode
[1]

Linearity Range 10 - 2000 ng/mL [4]

Precision (RSD%) < 10.7% [4]

Accuracy (RE%) -3.0% to 10.6% [4]
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Experimental Protocols
Protocol 1: Preparation of 4-Feruloylquinic Acid Standard Stock and Working Solutions

This protocol describes the preparation of a primary stock solution and subsequent serial

dilutions to create working standards for calibration curves.

Materials:

4-Feruloylquinic acid (≥98% purity)

Dimethyl sulfoxide (DMSO), LC-MS grade

Methanol, LC-MS grade

Microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Stock Solution Preparation (1 mg/mL):

1. Accurately weigh approximately 1 mg of 4-Feruloylquinic acid powder using an analytical

balance.

2. Transfer the powder to a 1.5 mL microcentrifuge tube.

3. Add 1 mL of DMSO to the tube.

4. Vortex thoroughly until the solid is completely dissolved. This is the primary stock solution.

5. Store the stock solution at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4]

Working Standard Preparation:
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1. Prepare a series of dilutions from the stock solution using methanol as the diluent.

2. For an HPLC-DAD calibration curve (e.g., 10-100 µg/mL), a 1:10 dilution of the stock

solution in methanol can be made to create a 100 µg/mL secondary stock. Subsequent

serial dilutions can be performed from this secondary stock.

3. For an LC-MS/MS calibration curve (e.g., 10-2000 ng/mL), perform serial dilutions from

the primary stock solution in methanol to achieve the desired concentration range.

4. Prepare fresh working standards daily.
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Workflow for Standard Solution Preparation

Stock Solution (1 mg/mL)

Working Standards

Weigh 1 mg 4-FQA

Dissolve in 1 mL DMSO

Store at -80°C or -20°C

Serially dilute stock solution
with Methanol

Prepare fresh daily

Use for Calibration Curve
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Calibration Curve Generation Workflow

Set up HPLC-DAD or LC-MS/MS

Inject Blank Matrix

Inject Working Standards
(e.g., 10-100 µg/mL)

Acquire Chromatographic Data

Integrate Peak Areas

Plot Peak Area vs. Concentration

Perform Linear Regression
(y = mx + c, r² ≥ 0.99)
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Sample Quantification Workflow

Sample Preparation

Analysis & Quantification

Biological Sample

Add Methanol & Vortex
(Protein Precipitation)

Centrifuge

Collect Supernatant

Evaporate to Dryness

Reconstitute in Mobile Phase

Inject Sample into LC System

Obtain Peak Area

Calculate Concentration using
Calibration Curve Equation

Determine Final Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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